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(hydrochloride)

Cat. No.: B10861173

Get Quote

Executive Summary
Voriconazole N-oxide (VNO) consistently exhibits a shorter retention time (

) than its parent compound, Voriconazole (VRC), in Reverse-Phase (RP) chromatography. This
elution behavior is driven by the increased polarity conferred by the N-oxidation of the
fluoropyrimidine ring, which reduces the metabolite's affinity for non-polar stationary phases
(e.g., C18).

This guide synthesizes experimental data to establish the elution order: Fluconazole <

Voriconazole N-oxide < Voriconazole < Posaconazole/Itraconazole.

Mechanistic Basis: Polarity & Metabolism
To optimize separation, one must understand the structural causality. Voriconazole is

metabolized primarily by hepatic CYP2C19 (and to a lesser extent CYP3A4/CYP2C9).[1][2]

The primary metabolic pathway involves the N-oxidation of the fluoropyrimidine moiety.[2]

Voriconazole (VRC): Moderate lipophilicity (LogP ~1.8). Retains well on C18.
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Voriconazole N-oxide (VNO): The addition of the oxygen atom to the nitrogen creates a

coordinate covalent bond, significantly increasing the dipole moment and water solubility

(Polarity). This results in faster elution in RP-HPLC.

Metabolic Pathway & Structural Impact
The following diagram illustrates the conversion pathway that dictates the change in polarity.

Voriconazole (Parent)
LogP ~1.8

Moderate Polarity

CYP2C19 (Major)
CYP3A4 (Minor)

Hepatic Metabolism
Voriconazole N-oxide

(Metabolite)
Increased Polarity

N-oxidation Renal Excretion
(High Water Solubility)

Elimination

Click to download full resolution via product page

Figure 1: Hepatic metabolic conversion of Voriconazole to its N-oxide metabolite, highlighting

the polarity shift that alters chromatographic retention.

Chromatographic Performance Data
The following tables summarize observed retention times (

) from validated experimental protocols. Note the consistent "Metabolite First" elution order.

Table 1: Retention Time Comparison (RP-HPLC vs.
UPLC)
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Parameter
Method A: Isocratic
HPLC-UV [1]

Method B: Gradient
UPLC-MS/MS [2]

Method C: Isocratic
HPLC-UV (C8) [3]

Column C18 (5 µm) C18 (1.8 µm) C8 (5 µm)

Mobile Phase ACN:Buffer (Isocratic)
MeOH:Formic Acid

(Gradient)
ACN:Water (60:40)

Flow Rate 1.0 mL/min 0.2 - 0.6 mL/min 1.0 mL/min

VNO 4.02 min ~1.8 - 2.0 min 4.02 min

VRC 8.98 min ~2.5 min 8.98 min

Resolution (

)
> 4.0 > 1.5 > 3.5

Elution Order
VNO

VRC

VNO

VRC

VNO

VRC

Table 2: Relative Elution Order of Azole Antifungals
When analyzing multi-drug panels, VNO occupies a specific polarity niche between the highly

polar Fluconazole and the lipophilic Posaconazole.

Analyte Polarity
Approx. Relative

(C18 Column)

Fluconazole High (Hydrophilic) 1.0 - 2.0 min (Early Eluter)

Voriconazole N-oxide Moderate-High 2.0 - 4.5 min

Voriconazole Moderate 5.0 - 9.0 min

Posaconazole Low (Lipophilic) 10.0+ min (Late Eluter)

Itraconazole Low (Lipophilic) 12.0+ min (Late Eluter)
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Validated Experimental Protocol
This protocol describes a simultaneous quantification workflow suitable for Therapeutic Drug

Monitoring (TDM). It prioritizes the separation of the N-oxide to prevent ion suppression in MS

or peak overlap in UV.

Workflow Visualization
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Figure 2: Sample preparation workflow emphasizing protein precipitation and solvent matching

to ensure sharp peak shapes for early-eluting metabolites.
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Detailed Methodology
1. Internal Standard (IS) Selection:

Preferred: Voriconazole-d3 (Stable Isotope).

Alternative: Ketoconazole (structural analog), though less ideal for compensating matrix

effects on the early-eluting N-oxide.

2. Sample Preparation (Protein Precipitation):

Aliquot 100 µL plasma.[3]

Add 300 µL Acetonitrile (ACN) containing IS. Note: ACN provides cleaner supernatants than

Methanol for VNO analysis.

Vortex (30s) and Centrifuge (15,000

g, 10 min).

Critical Step: Dilute the supernatant 1:1 with water or initial mobile phase buffer. Injecting

pure organic supernatant causes "peak fronting" for VNO due to solvent mismatch.

3. Chromatographic Conditions (Recommended):

Column: C18 (e.g., Agilent Zorbax Eclipse Plus or Waters BEH C18), 1.8 µm or 3.5 µm

particle size.

Mobile Phase A: 0.1% Formic Acid in Water (or 10mM Ammonium Acetate for pH stability).

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient:

0-1 min: 15% B (Hold to elute polar interferences)

1-4 min: 15%

60% B (Elutes VNO then VRC)
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4-5 min: 95% B (Wash lipophilic azoles like Posaconazole)

5-7 min: Re-equilibration.

Troubleshooting & Optimization
Issue: Co-elution of VNO with Matrix

Cause: VNO is polar and elutes early, often in the "suppression zone" (0.5 - 1.5 min) where

salts and unretained plasma components elute.

Solution: Reduce the initial organic composition (e.g., start at 5-10% B instead of 15-20%) to

increase retention of VNO, pushing it away from the void volume.

Issue: Peak Tailing for Voriconazole
Cause: Secondary interactions with residual silanols on the column stationary phase.

Solution: Use an end-capped column (e.g., "BEH" or "Eclipse Plus") and ensure the buffer

pH is controlled. Ammonium acetate (pH ~4.5) often yields better symmetry than Formic acid

alone.

Issue: VNO Instability
Observation: VNO can degrade back to parent or secondary metabolites if samples are left

at room temperature.

Protocol: Keep autosampler temperature at

-

. Analyze processed samples within 24 hours [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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